3-(Cyclohexyloxy)-2-fluorophenol
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Description
3-(Cyclohexyloxy)-2-fluorophenol is a fluorinated phenolic compound characterized by a cyclohexyl ether group at the 3-position and a fluorine atom at the 2-position of the aromatic ring. Fluorophenols are widely studied for their metabolic behavior, environmental persistence, and applications in pharmaceuticals and agrochemicals . The cyclohexyloxy substituent may enhance lipophilicity, influencing bioavailability and binding interactions in biological systems .
Properties
Molecular Formula |
C12H15FO2 |
|---|---|
Molecular Weight |
210.24 g/mol |
IUPAC Name |
3-cyclohexyloxy-2-fluorophenol |
InChI |
InChI=1S/C12H15FO2/c13-12-10(14)7-4-8-11(12)15-9-5-2-1-3-6-9/h4,7-9,14H,1-3,5-6H2 |
InChI Key |
IXLPLYJORVZIJP-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)OC2=CC=CC(=C2F)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-(Cyclohexyloxy)-2-fluorophenol typically involves the reaction of 2-fluorophenol with cyclohexanol in the presence of a suitable catalyst. The reaction conditions often include the use of a dehydrating agent to facilitate the formation of the ether bond between the phenol and the cyclohexanol.
Industrial Production Methods: Industrial production of this compound may involve continuous flow processes to ensure high yield and purity. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the synthesis.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: 3-(Cyclohexyloxy)-2-fluorophenol can undergo oxidation reactions to form corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert this compound into various reduced forms, potentially altering its chemical properties.
Substitution: The compound can participate in substitution reactions, where the fluorine atom or the hydroxyl group is replaced by other functional groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.
Substitution: Halogenating agents, nucleophiles, and electrophiles can be employed under various conditions to achieve substitution reactions.
Major Products:
Oxidation: Quinones and other oxidized derivatives.
Reduction: Reduced phenolic compounds.
Substitution: Various substituted phenols depending on the reagents used.
Scientific Research Applications
Chemistry: 3-(Cyclohexyloxy)-2-fluorophenol is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block in organic synthesis.
Biology: In biological research, this compound can be used to study the effects of fluorinated phenols on biological systems. It may also serve as a model compound for investigating the interactions of phenolic compounds with biological targets.
Medicine: Potential applications in medicine include the development of new pharmaceuticals. The compound’s unique chemical properties may contribute to the design of drugs with specific biological activities.
Industry: In the industrial sector, 3-(Cyclohexyloxy)-2-fluorophenol can be used in the production of specialty chemicals, polymers, and other materials. Its stability and reactivity make it suitable for various industrial applications.
Mechanism of Action
The mechanism of action of 3-(Cyclohexyloxy)-2-fluorophenol involves its interaction with specific molecular targets. The compound can bind to enzymes, receptors, or other proteins, potentially altering their activity. The presence of the fluorine atom and the cyclohexyloxy group can influence the compound’s binding affinity and specificity.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Position Effects: Fluorophenols
The position of fluorine on the phenolic ring significantly impacts metabolic pathways. For example:
- 2-Fluorophenol is glycosylated by Nicotiana tabacum cells with 60% efficiency to form β-glucoside, while 3-fluorophenol shows only 17% conversion under similar conditions .
- 4-Fluorophenol exhibits intermediate glycosylation efficiency (32%), suggesting steric or electronic effects influence enzymatic recognition .
Cyclohexyl-Substituted Phenols
- Cyclomethycaine : A topical anesthetic containing a 4-(cyclohexyloxy)benzoic acid ester. The cyclohexyloxy group at the 4-position contributes to its lipophilicity and prolonged action .
- CP 47,497: A synthetic cannabinoid analog with a 2-(3-hydroxycyclohexyl)phenol core. Substitution at the 5-position (e.g., alkyl groups) modulates receptor binding affinity .
Comparison :
The 3-position cyclohexyloxy group in 3-(Cyclohexyloxy)-2-fluorophenol may confer distinct steric effects compared to 4-substituted analogs, altering interactions with enzymes or receptors .
Fluorophenyl-Benzofuran Derivatives
Compounds like 5-cyclohexyl-2-(3-fluorophenyl)-3-methylsulfinyl-1-benzofuran () demonstrate how fluorine and cyclohexyl groups enhance crystallinity and stability. X-ray studies reveal planar benzofuran cores with fluorine contributing to intermolecular interactions .
Relevance: The fluorine in 3-(Cyclohexyloxy)-2-fluorophenol may similarly stabilize molecular conformations, affecting solubility or crystallization behavior.
Data Tables
Table 1: Glycosylation Efficiency of Fluorophenols by N. tabacum
| Fluorophenol Isomer | β-Glucoside Yield | β-Gentiobioside Yield |
|---|---|---|
| 2-Fluorophenol | 60% | 10% |
| 3-Fluorophenol | 17% | Not detected |
| 4-Fluorophenol | 32% | 6% |
Table 2: Molecular Properties of Cyclohexyl-Substituted Phenols
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
